N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine

• Molecular Formula: C15H15Cl2N5OS
• Molecular Weight: 384.3 g/mol
• IUPAC Name: N-[[5-(2,5-dichlorophenyl)furan-2-yl]methyl]-2-(1-methyltetrazol-5-yl)sulfanylethanamine
• InChI: InChI=1S/C15H15Cl2N5OS/c1-22-15(19-20-21-22)24-7-6-18-9-11-3-5-14(23-11)12-8-10(16)2-4-13(12)17/h2-5,8,18H,6-7,9H2,1H3
• InChI Key: LDEGBJREHCQOMO-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCNCC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl

Description

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine, also known as DMHF-TS, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound has been synthesized using a unique method and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and the promotion of cell death.
Biochemical and physiological effects:
N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has also been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has several advantages for use in laboratory experiments. It is easy to synthesize and purify, and it exhibits potent activity against cancer cells and neurological disorders. However, N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has some limitations, such as its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine. One area of focus is the optimization of the synthesis method to improve yield and purity. Another area of research is the identification of the specific enzymes and proteins that N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine targets, which could lead to the development of more targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine in human clinical trials.

Synthesis Methods

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine is synthesized using a multi-step process that involves the coupling of 5-(2,5-dichlorophenyl)furan-2-boronic acid with 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine in the presence of a palladium catalyst. The resulting compound is then purified using column chromatography to obtain N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine in high yield and purity.

Scientific Research Applications

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has been extensively studied for its potential applications in drug discovery. It has been found to exhibit potent activity against various cancer cell lines and has shown promising results in animal studies. N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has also been studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.